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Compound of Interest

Compound Name: Tricaprilin-13C3

Cat. No.: B1588366

Essential Safety and Handling Guide for
Tricaprilin-13C3

For researchers, scientists, and drug development professionals, the safe and effective
handling of specialized chemical compounds is paramount to both personal safety and the
integrity of experimental outcomes. This guide provides essential, immediate safety and
logistical information for handling Tricaprilin-13C3, a stable isotope-labeled medium-chain
triglyceride used in various research applications. Adherence to these protocols is crucial for
minimizing risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
accidental exposure. The following table summarizes the recommended PPE for handling
Tricaprilin-13C3, based on the Safety Data Sheet (SDS) and general laboratory safety
protocols for similar compounds.
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PPE Category Specification Rationale

Safety glasses with side- )
_ _ _ Protects eyes from potential
Eye Protection shields or chemical safety

| splashes or aerosols.
goggles.

Prevents direct skin contact.
) Standard laboratory gloves )
Hand Protection o Always inspect gloves for tears
(e.g., nitrile). )
or degradation before use.

Provides a barrier against
] accidental spills and
Body Protection A standard laboratory coat. o
contamination of personal

clothing.

Generally not required if
handled in a well-ventilated
) ) area. Use a NIOSH-approved Minimizes the risk of inhaling
Respiratory Protection ) . ] )
respirator if aerosols may be aerosols or fine mists.
generated or if working in a

poorly ventilated space.

Operational Plan for Handling Tricaprilin-13C3

This section outlines a step-by-step plan for the safe handling of Tricaprilin-13C3 from receipt
to use in the laboratory.

e Receiving and Inspection: Upon receipt, carefully inspect the outer packaging for any signs
of damage. Verify that the container is properly sealed and labeled.

o Storage: Store Tricaprilin-13C3 in a cool, dry, and well-ventilated area, away from
incompatible materials. Keep the container tightly closed when not in use.

» Preparation for Use: Before opening the container, ensure you are in a well-ventilated area,
such as a chemical fume hood, and are wearing the appropriate PPE. Have all necessary
equipment and materials for your experiment readily available to minimize handling time.

» Handling and Dispensing:
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[e]

Avoid direct contact with the skin and eyes.

o

Do not eat, drink, or smoke in the area where Tricaprilin-13C3 is handled.

[¢]

Use only in a well-ventilated area to avoid the inhalation of any potential vapors or
aerosols.

[¢]

Wash hands thoroughly after handling the compound.[1]

« Spill Management: In the event of a spill, absorb the liquid with an inert material (e.g.,
vermiculite, sand, or earth) and place it in a suitable container for disposal. Clean the spill
area thoroughly with an appropriate solvent.

First Aid Measures

In the case of accidental exposure, follow these first aid procedures:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician.[1]

e In Case of Skin Contact: Rinse skin thoroughly with large amounts of water. Remove
contaminated clothing and shoes and call a physician.[1]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek medical attention.[1]

« If Inhaled: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention.[1]

Disposal Plan

Tricaprilin-13C3 is a stable isotope-labeled compound and is not radioactive. Therefore, it
does not require special disposal procedures for radioactive waste.

e Unused Product: Dispose of unused Tricaprilin-13C3 in accordance with local, state, and
federal regulations for chemical waste. It is generally recommended to dispose of it through
a licensed chemical waste disposal company.
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o Contaminated Materials: Any materials contaminated with Tricaprilin-13C3, such as gloves,
absorbent materials from spills, and empty containers, should be placed in a sealed, labeled
container and disposed of as chemical waste.

Experimental Workflow

The following diagram illustrates a typical workflow for handling Tricaprilin-13C3 in a
laboratory setting.
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Workflow for Handling Tricaprilin-13C3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Tricaprilin-
13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588366#personal-protective-equipment-for-
handling-tricaprilin-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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